Cas no 2228733-29-5 (3-(4-fluoropyridin-2-yl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(4-fluoropyridin-2-yl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 2228733-29-5
• MF: C₉H₉FN₄
• MW: 192.192964315414
• CID: 6524695
• PubChem ID: 165704968
• Update Time: 2025-06-09

3-(4-fluoropyridin-2-yl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoropyridin-2-yl)-1-methyl-1H-pyrazol-5-amine
• 2228733-29-5
• EN300-1787171

• Inchi： 1S/C9H9FN4/c1-14-9(11)5-8(13-14)7-4-6(10)2-3-12-7/h2-5H,11H2,1H3
• InChI Key： MPIWEFUEGHWRFA-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 192.08112447g/mol
• Monoisotopic Mass: 192.08112447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.7Ų

Additional information on 3-(4-fluoropyridin-2-yl)-1-methyl-1H-pyrazol-5-amine

3-(4-Fluoropyridin-2-yl)-1-methyl-1H-pyrazol-5-amine: A Promising Compound in Medicinal Chemistry

3-(4-Fluoropyridin-2-yl)-1-methyl-1H-pyrazol-5-amine (CAS No. 2228733-29-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antitumor properties. The incorporation of a fluoropyridine moiety and a methyl group in the structure further enhances its pharmacological profile, making it a promising candidate for drug development.

The chemical structure of 3-(4-fluoropyridin-2-yl)-1-methyl-1H-pyrazol-5-amine is characterized by a pyrazole ring system substituted with a 4-fluoropyridine and a methyl group at the 1-position. The presence of the fluorine atom in the pyridine ring imparts unique electronic and steric properties to the molecule, which can influence its binding affinity and selectivity towards various biological targets. This structural feature is particularly important in the context of drug design, where subtle modifications can significantly impact the pharmacokinetic and pharmacodynamic properties of a compound.

Recent studies have highlighted the potential of 3-(4-fluoropyridin-2-yl)-1-methyl-1H-pyrazol-5-amine in various therapeutic areas. One notable application is its use as an inhibitor of specific kinases, which are key enzymes involved in cellular signaling pathways. Kinase inhibitors have shown great promise in the treatment of cancer and inflammatory diseases due to their ability to modulate aberrant signaling cascades. Research has demonstrated that 3-(4-fluoropyridin-2-yl)-1-methyl-1H-pyrazol-5-amine exhibits potent inhibitory activity against certain kinases, making it a valuable lead compound for further optimization.

In addition to its kinase inhibitory properties, 3-(4-fluoropyridin-2-yl)-1-methyl-1H-pyrazol-5-amine has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response involving multiple cellular and molecular components, and effective anti-inflammatory drugs are crucial for managing conditions such as arthritis, asthma, and inflammatory bowel disease. Preclinical studies have shown that 3-(4-fluoropyridin-2-yl)-1-methyl-1H-pyrazol-5-amine can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators, thereby offering a new therapeutic approach for these conditions.

The pharmacokinetic profile of 3-(4-fluoropyridin-2-yl)-1-methyl-1H-pyrazol-5-amine has also been studied extensively. Its oral bioavailability, distribution, metabolism, and excretion (ADME) properties are critical factors that determine its suitability as a drug candidate. Preliminary data suggest that this compound has favorable ADME characteristics, including good oral bioavailability and a reasonable half-life, which are essential for ensuring effective drug delivery and sustained therapeutic effects.

To further evaluate the safety and efficacy of 3-(4-fluoropyridin-2-yl)-1-methyl-1H-pyrazol-5-amine, several preclinical studies have been conducted using in vitro and in vivo models. These studies have provided valuable insights into its mechanism of action, target specificity, and potential side effects. For instance, in vitro assays have demonstrated that the compound selectively targets specific kinases without affecting other enzymes or cellular processes, thereby minimizing off-target effects. In vivo studies using animal models have also shown promising results, with significant improvements observed in disease models of cancer and inflammation.

The development of new drugs is a complex and multifaceted process that involves extensive research and testing at various stages. The discovery of 3-(4-fluoropyridin-2-yl)-1-methyl-1H-pyrazol-5-amine represents an important step forward in this endeavor. Its unique chemical structure and promising biological activities make it an attractive candidate for further optimization and clinical evaluation. Ongoing research aims to refine its chemical structure to enhance its potency, selectivity, and safety profile.

In conclusion, 3-(4-fluoropyridin-2-y l)-1-methyl -1 H -pyra z ol -5 -am ine strong > (CAS No .< strong > 2 2 2 8 7 3 3 - 2 9 - 5 strong >) is a promising compound with significant potential in medicinal chemistry . Its unique structural features , combined with its potent biological activities , make it an exciting lead compound for drug development . As research continues , it is expected that this compound will contribute to the advancement of therapeutic strategies for various diseases , including cancer and inflammatory conditions . p >